Cas no 61136-78-5 (12,13-Tetracosanedione)

12,13-Tetracosanedione structure
12,13-Tetracosanedione structure
Product Name:12,13-Tetracosanedione
CAS No:61136-78-5
MF:C24H46O2
MW:366.620848178864
CID:491014
PubChem ID:12585775
Update Time:2025-04-19

12,13-Tetracosanedione Chemical and Physical Properties

Names and Identifiers

    • 12,13-Tetracosanedione
    • tetracosane-12,13-dione
    • 61136-78-5
    • DTXSID70503432
    • SCHEMBL2566019
    • bis-dodecanoyl
    • Inchi: 1S/C24H46O2/c1-3-5-7-9-11-13-15-17-19-21-23(25)24(26)22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
    • InChI Key: LHYVMIYUMQXUCT-UHFFFAOYSA-N
    • SMILES: O=C(C(CCCCCCCCCCC)=O)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 366.34998
  • Monoisotopic Mass: 366.349780706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 21
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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